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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388 Get Quote

Technical Support Center: Vat Red 15
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

solubility of Vat Red 15 for research applications.

Frequently Asked Questions (FAQs)
Q1: What is Vat Red 15?

A1: Vat Red 15, also known by names such as Vat Bordeaux 2R and C.I. 71100, is a synthetic

organic dye belonging to the anthraquinone class.[1][2] It appears as a purple-red powder and

is primarily used in the textile industry for dyeing cellulosic fibers like cotton, linen, and viscose

due to its excellent color fastness.[1][3][4][5] It is also processed into organic pigments for use

in inks and paints.[1][3][6][7][8][9]

Q2: Why is Vat Red 15 difficult to dissolve?

A2: The chemical structure of Vat Red 15 makes it essentially insoluble in water and many

common organic solvents.[2][3][4][6][10] Vat dyes, in their pigment form, are complex, water-

insoluble molecules.[2][10] To be applied as a dye, they must first be chemically modified into a

soluble form.[2][10][11]

Q3: What are the known solubility characteristics of Vat Red 15?
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A3: Vat Red 15 is documented as being:

Insoluble in water, acetone, and ethanol.[1][3][6][7][9][12]

Slightly soluble in chloroform, pyridine, toluene, xylene, and acetic acid.[1][3][6]

Soluble in o-chlorophenol.[1][6][7][9][12]

Q4: Can I use Vat Red 15 directly for in-vitro or in-vivo studies?

A4: Due to its inherent poor solubility in aqueous solutions, using Vat Red 15 directly in most

biological research applications is not feasible.[5] There is currently no scientific evidence to

suggest its involvement in biological signaling pathways or its direct application in drug

development.[5] Any use in biological systems would first require a robust solubilization

strategy.

Troubleshooting Guide: Improving Vat Red 15
Solubility
Researchers may encounter significant challenges when trying to dissolve Vat Red 15. This

guide provides a systematic approach to improving its solubility.

Solvent Selection and Solubility Data
The first step in any experiment is to select an appropriate solvent. The following table

summarizes the known solubility of Vat Red 15 in various solvents.
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Solvent Classification Solubility Reference(s)

Water Polar Protic Insoluble [2][4][10]

Acetone Polar Aprotic Insoluble [1][3][6]

Ethanol Polar Protic Insoluble [1][3][6][7]

Toluene Nonpolar Slightly Soluble [1][3][6]

Chloroform Nonpolar Slightly Soluble [1][3][6]

Pyridine Polar Aprotic Slightly Soluble [1][3][6]

o-Chlorophenol Polar Soluble [1][6][7][9][12]

Experimental Workflow for Solvent Selection
The following workflow can guide researchers in finding a suitable solvent system for their

specific application.
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Caption: Workflow for selecting a suitable solvent for Vat Red 15.
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Troubleshooting Common Solubility Issues
If initial attempts with direct solvation fail, consider the following troubleshooting steps.

Potential Solutions

Issue: Vat Red 15 does not dissolve Initial Check: Purity of compound and solvent confirmed

Increase Temperature Apply moderate heat with stirring.
Caution: Monitor for degradation.

Sonication Use an ultrasonic bath to break
up particle agglomerates.

Co-Solvent System Introduce a miscible co-solvent
to modify polarity.

Chemical Reduction Convert to soluble leuco form.
(See Protocol Below)

Click to download full resolution via product page

Caption: Troubleshooting logic for Vat Red 15 solubility issues.

Experimental Protocols
Protocol 1: General Solubility Testing
This protocol provides a basic framework for assessing the solubility of Vat Red 15 in a

selected solvent.

Materials:

Vat Red 15 powder

Selected solvent(s)
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Volumetric flasks

Analytical balance

Magnetic stirrer and stir bars

Vortex mixer

Spectrophotometer (optional, for quantitative analysis)

Methodology:

Preparation: Accurately weigh a small amount of Vat Red 15 (e.g., 1 mg).

Solvent Addition: Add a measured volume of the test solvent (e.g., 1 mL) to the vial

containing the Vat Red 15.

Mixing: Vigorously mix the sample using a vortex mixer for 1-2 minutes.

Agitation: Place the vial on a magnetic stirrer and agitate for several hours at a consistent

temperature.

Observation: Visually inspect the solution for any undissolved particles. A clear solution with

no visible precipitate indicates dissolution.

Centrifugation (for clarification): If the solution appears cloudy, centrifuge the sample to pellet

any undissolved material.

Quantification (Optional): If the solvent is compatible with spectrophotometry, measure the

absorbance of the supernatant to quantify the concentration of dissolved Vat Red 15.

Protocol 2: Solubilization via Reduction to Leuco Form
This method chemically modifies the insoluble Vat Red 15 into its water-soluble "leuco" salt.[2]

[4][10][11] This is the standard industrial method for applying vat dyes.[2][10]

Disclaimer: This procedure involves strong reducing agents and alkaline conditions.

Appropriate personal protective equipment (PPE) must be worn, and the experiment should be
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conducted in a well-ventilated fume hood.

Materials:

Vat Red 15 powder

Deionized water

Sodium hydroxide (NaOH)

Sodium hydrosulfite (Na₂S₂O₄, also known as sodium dithionite)

Beaker or flask

Stir plate and stir bar

Methodology:

Prepare Alkaline Solution: Create a dilute solution of sodium hydroxide in deionized water

(e.g., 1-2% w/v).

Dispense Vat Red 15: Add the Vat Red 15 powder to the alkaline solution to create a slurry.

The dye will not dissolve at this stage.

Introduce Reducing Agent: While stirring, carefully and slowly add small portions of sodium

hydrosulfite powder to the slurry.[2][11]

Observe Color Change: The reduction process will be indicated by a distinct color change.

For Vat Red 15, the alkaline-reduced leuco form is described as brown with green

fluorescence.[1][6][9][12]

Ensure Complete Reduction: Continue stirring and gentle heating (e.g., 50-60°C) until the

solution is clear and the color change is complete, indicating the dye has been fully

converted to its soluble leuco form.[5]

Application: The resulting aqueous solution contains the soluble leuco-Vat Red 15 and can

be used for applications where this form is suitable.
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Re-oxidation: Be aware that exposure to oxygen in the air will cause the leuco form to

oxidize back to the insoluble Vat Red 15 pigment.[5][10] This process can be accelerated by

chemical oxidants like hydrogen peroxide.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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